4-(1-butyl-6-hydroxy-1H-indazol-3-yl)benzene-1,3-diol
Cat. No. B8686513
Key on ui cas rn:
680610-77-9
M. Wt: 298.34 g/mol
InChI Key: HGZSLWUFOGHPTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07241791B2
Procedure details
Prepared according to Method B from 2,2′,4,4′-tetrahydroxybenzophenone (0.123 g, 0.5 mmol), sodium acetate (0.164 g, 2 mmol) and butylhydrazine oxalate (0.178 g, 1.0 mmol) to give 0.058 g of product as a pink solid
Name
Identifiers
|
REACTION_CXSMILES
|
O[C:2]1[CH:17]=[C:16]([OH:18])[CH:15]=[CH:14][C:3]=1[C:4]([C:6]1[CH:11]=[CH:10][C:9]([OH:12])=[CH:8][C:7]=1[OH:13])=O.C([O-])(=O)C.[Na+].C(O)(=O)C(O)=O.[CH2:30]([NH:34][NH2:35])[CH2:31][CH2:32][CH3:33]>>[CH2:30]([N:34]1[C:2]2[C:3](=[CH:14][CH:15]=[C:16]([OH:18])[CH:17]=2)[C:4]([C:6]2[CH:11]=[CH:10][C:9]([OH:12])=[CH:8][C:7]=2[OH:13])=[N:35]1)[CH2:31][CH2:32][CH3:33] |f:1.2,3.4|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.123 g
|
|
Type
|
reactant
|
|
Smiles
|
OC1=C(C(=O)C2=C(C=C(C=C2)O)O)C=CC(=C1)O
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Step Two
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Name
|
|
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Quantity
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0.164 g
|
|
Type
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reactant
|
|
Smiles
|
C(C)(=O)[O-].[Na+]
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Step Three
|
Name
|
|
|
Quantity
|
0.178 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C(=O)O)(=O)O.C(CCC)NN
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Prepared
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCC)N1N=C(C2=CC=C(C=C12)O)C1=C(C=C(C=C1)O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.058 g | |
| YIELD: CALCULATEDPERCENTYIELD | 38.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
